Cas no 96518-83-1 (5-(trifluoromethyl)thiophene-3-carbonitrile)

• Product Name: 5-(trifluoromethyl)thiophene-3-carbonitrile
• CAS No: 96518-83-1
• MF: C₆H₂F₃NS
• MW: 177.146990299225
• CID: 4667736
• Update Time: 2025-05-26

5-(trifluoromethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)thiophene-3-carbonitrile

• Inchi： 1S/C6H2F3NS/c7-6(8,9)5-1-4(2-10)3-11-5/h1,3H
• InChI Key： OHMBUMZOVOFRPL-UHFFFAOYSA-N
• SMILES： C1SC(C(F)(F)F)=CC=1C#N

Additional information on 5-(trifluoromethyl)thiophene-3-carbonitrile

Comprehensive Analysis of 5-(Trifluoromethyl)thiophene-3-carbonitrile (CAS No. 96518-83-1)

5-(Trifluoromethyl)thiophene-3-carbonitrile (CAS No. 96518-83-1) is a high-value heterocyclic compound widely used in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique trifluoromethyl group and cyano functionality make it a versatile building block for designing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention in recent years.

The molecular structure of 5-(trifluoromethyl)thiophene-3-carbonitrile combines a thiophene ring with electron-withdrawing groups, creating exceptional reactivity patterns. Researchers particularly value its role in developing kinase inhibitors and antiviral agents, especially in the context of emerging viral threats. The compound's metabolic stability and lipophilicity enhancement properties align perfectly with modern medicinal chemistry strategies.

In material science applications, CAS 96518-83-1 serves as a precursor for conductive polymers and organic semiconductors. The thiophene-carbonitrile core contributes to π-conjugation systems essential for OLED materials and organic photovoltaic cells. Recent studies highlight its potential in developing next-generation flexible electronics, addressing the global push for sustainable energy solutions.

Synthetic approaches to 5-(trifluoromethyl)thiophene-3-carbonitrile typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Process chemists have developed optimized protocols to achieve high yields while maintaining excellent regioselectivity. The compound's stability under various reaction conditions makes it particularly valuable for multistep synthesis in complex molecule construction.

From a commercial perspective, 96518-83-1 has seen steady market growth due to expanding applications in crop protection chemicals. Its incorporation into fungicide and herbicide formulations demonstrates remarkable efficacy against resistant strains. Manufacturers emphasize strict quality control measures, typically guaranteeing ≥98% purity through HPLC analysis and comprehensive spectroscopic characterization.

Environmental considerations surrounding fluorinated compounds have prompted extensive studies on the biodegradation pathways of 5-(trifluoromethyl)thiophene derivatives. Advanced wastewater treatment technologies can effectively mineralize these structures, addressing concerns about persistent organic pollutants. The scientific community continues to investigate green chemistry approaches to its synthesis and applications.

Analytical characterization of CAS 96518-83-1 relies on complementary techniques including NMR spectroscopy (particularly 19F-NMR), mass spectrometry, and X-ray crystallography. The distinct chemical shift patterns of the trifluoromethyl group provide valuable diagnostic signals. Thermal analysis methods like DSC and TGA confirm its stability across various temperature ranges relevant to industrial processes.

Recent patent literature reveals innovative applications of 5-(trifluoromethyl)thiophene-3-carbonitrile in bioimaging probes and diagnostic agents. The compound's fluorescence properties when incorporated into larger conjugated systems show promise for medical imaging applications. This aligns with current trends in theranostic development combining therapy and diagnostics.

Handling and storage recommendations for 96518-83-1 emphasize protection from moisture and strong oxidizers. While not classified as hazardous under standard regulations, proper laboratory practices should be maintained. The compound typically ships as crystalline powder in amber glass bottles with desiccant packs to ensure long-term stability.

Future research directions for 5-(trifluoromethyl)thiophene-3-carbonitrile focus on expanding its utility in click chemistry applications and developing more sustainable production methods. The compound's unique combination of electronic effects and steric properties continues to inspire novel applications across multiple scientific disciplines.